Cas no 144686-75-9 (Cyclopropaneacetonitrile,3-acetyl-2,2-dimethyl-, (1R-cis)- (9CI))

Cyclopropaneacetonitrile,3-acetyl-2,2-dimethyl-, (1R-cis)- (9CI) structure
144686-75-9 structure
Product Name:Cyclopropaneacetonitrile,3-acetyl-2,2-dimethyl-, (1R-cis)- (9CI)
CAS No:144686-75-9
MF:C9H13NO
MW:151.205622434616
CID:108850
PubChem ID:21681627
Update Time:2025-04-18

Cyclopropaneacetonitrile,3-acetyl-2,2-dimethyl-, (1R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclopropaneacetonitrile,3-acetyl-2,2-dimethyl-, (1R-cis)- (9CI)
    • 144686-75-9
    • Cyclopropaneacetonitrile, 3-acetyl-2,2-dimethyl-, (1R-cis)- (9CI)
    • 2-[(1R,3S)-3-acetyl-2,2-dimethylcyclopropyl]acetonitrile
    • Inchi: 1S/C9H13NO/c1-6(11)8-7(4-5-10)9(8,2)3/h7-8H,4H2,1-3H3/t7-,8+/m1/s1
    • InChI Key: LWICIOXNAKBJDE-SFYZADRCSA-N
    • SMILES: O=C(C)[C@H]1[C@@H](CC#N)C1(C)C

Computed Properties

  • Exact Mass: 151.09979
  • Monoisotopic Mass: 151.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86

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